Cas no 1898143-19-5 (2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid
• CAS No: 1898143-19-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6567550
• PubChem ID: 117492320
• Update Time: 2025-11-05

2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid
• 1898143-19-5
• EN300-1873548
• 2-[1-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C16H21NO5/c1-15(2,3)22-14(21)17-11-8-10(4-5-12(11)18)16(6-7-16)9-13(19)20/h4-5,8,18H,6-7,9H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： IWHOSLNCKMCXLS-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CC1)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid

Introduction to 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid (CAS No. 1898143-19-5)

2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid (CAS No. 1898143-19-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropylacetic acids, which are known for their diverse biological activities and pharmacological properties.

The tert-butoxycarbonyl (Boc) protecting group in the molecule plays a crucial role in stabilizing the amino group, making it suitable for various synthetic transformations and biological studies. The presence of the hydroxyphenyl moiety further enhances the compound's reactivity and solubility, contributing to its potential as a lead molecule in drug discovery.

Recent research has focused on the anti-inflammatory and antioxidant properties of 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties have been demonstrated through its ability to scavenge free radicals and protect cells from oxidative stress.

In the context of drug discovery, 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid has shown promise as a potential therapeutic agent for various inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it an attractive candidate for further preclinical and clinical evaluation.

Structurally, 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid features a cyclopropyl ring, which is known for its rigidity and ability to influence the conformational flexibility of the molecule. This rigidity can be advantageous in drug design, as it can help improve the compound's binding affinity to target proteins and reduce off-target effects.

The synthesis of 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid typically involves multi-step procedures, including the formation of the Boc-protected amino group, introduction of the hydroxyphenyl moiety, and final cyclization to form the cyclopropyl ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of pharmacokinetics, preliminary studies suggest that 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate, and it shows good stability in plasma. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further explore the potential of 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and identify key interactions with target proteins. These insights will guide the rational design of more potent analogs with improved pharmacological profiles.

In conclusion, 2-1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)cyclopropylacetic acid (CAS No. 1898143-19-5) represents a promising lead compound with significant potential in the treatment of inflammatory diseases. Its unique structural features, combined with its anti-inflammatory and antioxidant properties, make it an attractive candidate for further development in medicinal chemistry. Continued research will likely uncover new applications and optimize its therapeutic utility.